Diethyl diselenide
Overview
Description
Diethyl diselenide is an organoselenium compound with the formula C4H10Se2 . It was first reported in 1836, making it one of the first organoselenium compounds to be discovered . It is the selenium analogue of diethyl ether and has a strong and unpleasant smell .
Synthesis Analysis
Diethyl diselenide can be prepared by a substitution reaction similar to the Williamson ether synthesis . This involves the reaction of a metal selenide, such as sodium selenide, with two equivalents of ethyl iodide or a similar reagent to supply the ethyl groups . Another method involves adding selenium powder and potassium hydroxide to a reaction flask, then adding water and ethyl iodide .Molecular Structure Analysis
The molecular formula of Diethyl diselenide is C4H10Se2 . Its molecular weight is 216.04 g/mol .Chemical Reactions Analysis
Diethyl diselenide has been used in the synthesis of peptide-oligonucleotide conjugates (POCs) via a diselenide-selenoester ligation (DSL)-deselenization strategy . This strategy involves incorporating a novel selenide phosphoramidite building block into an oligonucleotide by solid-phase synthesis to generate diselenide dimer molecules .Physical And Chemical Properties Analysis
Diethyl diselenide is a colorless liquid . It has a density of 1.232 g/ml, a melting point of -87 °C, and a boiling point of 108 °C .Scientific Research Applications
1. Synthesis of Metastable CuInSe2 Nanocrystals
- Application Summary: Diethyl diselenide is used as a precursor in the synthesis of metastable CuInSe2 nanocrystals. The kinetics of diselenide precursor conversion are dependent upon C–Se and Se–Se bond dissociation energies .
- Methods of Application: The strength of the C–Se bond is the phase-directing variable. When dibenzyl and dimethyl diselenide precursors with relatively weaker C–Se bonds are employed, the resulting nanocrystals form in the thermodynamically stable chalcopyrite phase of CuInSe2 .
- Results or Outcomes: Precursors like diphenyl diselenide that possess stronger C–Se bonds alter the reaction kinetics so as to steer the reaction toward formation of the metastable wurtzite-like phase .
2. Anticancer and Chemopreventive Activity
- Application Summary: Diethyl diselenide and other selenocompounds have been reported to exhibit anticancer and chemopreventive activity .
- Methods of Application: The specific methods of application are not detailed in the source, but it is mentioned that different organic selenocompounds, with diverse functional groups that contain selenium, have been reported to exhibit these properties .
- Results or Outcomes: The source mentions that dialkyl selenides, e.g., diethyl and substituted diaryl diselenides such as di(p-clorophenyl) diselenide, were effective against lipid peroxidation .
3. Generation of Oligonucleotide Conjugates
- Application Summary: Diethyl diselenide is used in the late stage site-selective alkylation of oligonucleotides .
- Methods of Application: The specific methods of application are not detailed in the source, but it is mentioned that utilizing the diselenide handle for the late stage site-selective alkylation of oligonucleotides was expected to be highly desirable for nucleic acid research .
- Results or Outcomes: The specific results or outcomes are not detailed in the source .
4. Antigenotoxic Agent
- Application Summary: Diethyl diselenide has been studied for its potential as an antigenotoxic agent. It is suggested that, if used at low concentrations, it could be employed as a potent antigenotoxic agent to prevent the risk of cancer induction .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results or Outcomes: The specific results or outcomes are not detailed in the source .
5. Oxidation of –SH Group
- Application Summary: Diethyl diselenide has been found to have a higher potential for –SH group oxidation than diaryl diselenides .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results or Outcomes: Dibutyl diselenide was found to be prooxidant at low concentrations .
6. Construction of Selenium Containing Scaffolds
- Application Summary: Diethyl diselenide is a powerful tool for the construction of selenium containing scaffolds .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results or Outcomes: The specific results or outcomes are not detailed in the source .
4. Antigenotoxic Agent
- Application Summary: Diethyl diselenide has been studied for its potential as an antigenotoxic agent. It is suggested that, if used at low concentrations, it could be employed as a potent antigenotoxic agent to prevent the risk of cancer induction .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results or Outcomes: The specific results or outcomes are not detailed in the source .
5. Oxidation of –SH Group
- Application Summary: Diethyl diselenide has been found to have a higher potential for –SH group oxidation than diaryl diselenides .
- Methods of Application: The specific methods of application are not detailed in the source .
- Results or Outcomes: Dibutyl diselenide was found to be prooxidant at low concentrations .
6. Construction of Selenium Containing Scaffolds
Future Directions
properties
IUPAC Name |
(ethyldiselanyl)ethane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10Se2/c1-3-5-6-4-2/h3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMAWWKIPXLIPDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[Se][Se]CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10Se2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5060853 | |
Record name | Diselenide, diethyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl diselenide | |
CAS RN |
628-39-7 | |
Record name | Diethyl diselenide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=628-39-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diselenide, diethyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000628397 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diselenide, diethyl | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Diselenide, diethyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5060853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl diselenide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.039 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DISELENIDE, DIETHYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VXY5C4DV6P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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